N-(3-methylpyridazin-4-yl)-4-phenyl-1,4-diazepane-1-carboxamide

• IUPAC Name: N-(3-methylpyridazin-4-yl)-4-phenyl-1,4-diazepane-1-carboxamide
• InChI: InChI=1S/C17H21N5O/c1-14-16(8-9-18-20-14)19-17(23)22-11-5-10-21(12-13-22)15-6-3-2-4-7-15/h2-4,6-9H,5,10-13H2,1H3,(H,18,19,23)
• InChI Key: YISHIYKDCHHWEX-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CN=N1)NC(=O)N2CCCN(CC2)C3=CC=CC=C3
• Molecular Formula: C17H21N5O
• Molecular Weight: 311.4 g/mol

Description

N-(3-methylpyridazin-4-yl)-4-phenyl-1,4-diazepane-1-carboxamide is a complex organic compound that belongs to the class of diazepane derivatives. This compound features a unique structure that includes a pyridazine ring, a phenyl group, and a diazepane ring, making it an interesting subject for chemical and pharmaceutical research.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-(3-methylpyridazin-4-yl)-4-phenyl-1,4-diazepane-1-carboxamide typically involves multi-step organic reactions. One common method includes the formation of the diazepane ring through cyclization reactions, followed by the introduction of the pyridazine and phenyl groups via substitution reactions. The reaction conditions often require the use of catalysts, such as palladium or copper, and solvents like dimethylformamide (DMF) or tetrahydrofuran (THF).

Industrial Production Methods

Industrial production of this compound may involve large-scale batch reactions under controlled conditions to ensure high yield and purity. The use of automated reactors and continuous flow systems can enhance the efficiency and scalability of the production process.

Chemical Reactions Analysis

Types of Reactions

N-(3-methylpyridazin-4-yl)-4-phenyl-1,4-diazepane-1-carboxamide undergoes various chemical reactions, including:

Oxidation: This reaction can introduce oxygen-containing functional groups into the molecule.

Reduction: This reaction can remove oxygen-containing functional groups or reduce double bonds.

Substitution: This reaction can replace one functional group with another, often using reagents like halogens or alkyl groups.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate (KMnO4), reducing agents like lithium aluminum hydride (LiAlH4), and halogenating agents like bromine (Br2). The reactions are typically carried out under controlled temperatures and pressures to optimize the yield and selectivity of the desired products.

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield ketones or carboxylic acids, while reduction may produce alcohols or alkanes. Substitution reactions can result in a variety of derivatives with different functional groups.

Scientific Research Applications

N-(3-methylpyridazin-4-yl)-4-phenyl-1,4-diazepane-1-carboxamide has several scientific research applications:

Chemistry: It is used as a building block for the synthesis of more complex molecules and as a reagent in various organic reactions.

Biology: It is studied for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: It is investigated for its potential therapeutic effects, particularly in the treatment of neurological disorders.

Industry: It is used in the development of new materials and as a precursor for the synthesis of pharmaceuticals and agrochemicals.

Mechanism of Action

The mechanism of action of N-(3-methylpyridazin-4-yl)-4-phenyl-1,4-diazepane-1-carboxamide involves its interaction with specific molecular targets, such as enzymes or receptors. The compound may bind to these targets and modulate their activity, leading to various biological effects. The exact pathways involved depend on the specific application and the biological system being studied.

Comparison with Similar Compounds

Similar Compounds

Similar compounds include other diazepane derivatives and pyridazine-containing molecules, such as:

• N-(pyridin-4-yl)pyridin-4-amine
• 3-methyl-N-(pyridin-4-yl)pyridin-4-amine
• Pyrrolidine derivatives

Uniqueness

N-(3-methylpyridazin-4-yl)-4-phenyl-1,4-diazepane-1-carboxamide is unique due to its specific combination of functional groups and ring structures, which confer distinct chemical and biological properties